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Compound of Interest

Compound Name: 4-Methylbiphenyl

Cat. No.: B165694 Get Quote

Introduction
4-Methylbiphenyl, also known as 4-phenyltoluene, is an aromatic hydrocarbon notable for its

applications in various scientific and industrial fields.[1][2] With the chemical formula C13H12,

this compound consists of a biphenyl structure with a methyl group substituted at the 4-position

of one of the phenyl rings.[1] Its unique physicochemical characteristics, including moderate

polarity and thermal stability, make it a valuable intermediate in the synthesis of agrochemicals,

dyestuffs, pharmaceuticals, and materials for OLEDs.[1][2] This guide provides a

comprehensive overview of the core physicochemical properties of 4-Methylbiphenyl,
complete with experimental protocols and visual diagrams to support researchers, scientists,

and professionals in drug development.

Core Physicochemical Properties
The fundamental physicochemical properties of 4-Methylbiphenyl are summarized below.

These values have been compiled from various sources and represent a consensus from

experimental data.
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Property Value Source(s)

Molecular Formula C13H12 [2][3][4]

Molecular Weight 168.24 g/mol [1][2]

Appearance
White to cream or pale yellow

crystalline powder/solid
[3][5][6]

Odor
Faint aromatic; described as

floral, spicy, and waxy
[5][7]

Density 1.015 g/cm³ [2][8]

Thermal Properties
Property Value Source(s)

Melting Point 44 - 50 °C [1][2][3][6][9][10]

Boiling Point 267 - 268 °C (at 760 mm Hg) [2][3][8][9][10]

Flash Point >110 °C (>230 °F) [2][9]

Solubility and Partitioning
Property Value Source(s)

Water Solubility
Insoluble; 0.00405 mg/mL at

25 °C
[2][3][5][9]

Organic Solvent Solubility
Soluble in alcohol, ether, and

other organic solvents
[2][5][9]

DMSO Solubility
100 mg/mL (with ultrasonic

assistance)
[11]

LogP (Octanol/Water Partition

Coefficient)
4.63 [3][12]
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Property Value Source(s)

Vapor Pressure
0.00642 - 0.0132 mmHg at 25

°C
[3][9]

CAS Number 644-08-6 [1][2]

InChI Key
ZZLCFHIKESPLTH-

UHFFFAOYSA-N
[1][2]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below.

These protocols are generalized and may require optimization based on specific laboratory

conditions and equipment.

Determination of Melting Point (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase.[13][14] This property is a crucial indicator of purity, as impurities tend to depress and

broaden the melting range.[14][15]

Methodology:

Sample Preparation: A small amount of finely powdered, dry 4-Methylbiphenyl is packed

into a capillary tube to a height of approximately 2-3 mm.[15] The tube is tapped gently to

ensure the sample is compact at the sealed end.[16]

Apparatus Setup: The capillary tube is placed in a melting point apparatus (such as a Mel-

Temp or DigiMelt) alongside a calibrated thermometer.[15][16]

Heating: The apparatus is heated at a steady, slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[14][16]

Observation and Measurement: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the range.[13][14] For a pure compound,

this range should be narrow (0.5-2 °C).[14][15]
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Workflow for Melting Point Determination

Sample Preparation

Measurement

Result

Grind 4-Methylbiphenyl to a fine powder

Pack powder into capillary tube (2-3 mm height)

Place capillary in melting point apparatus

Heat slowly (1-2 °C/min) near expected M.P.

Record T_start (first liquid drop)

Record T_end (all liquid)

Melting Point Range
(T_start - T_end)
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Boiling Point Determination (Thiele Tube)

Place sample in test tube with inverted capillary

Attach to thermometer and place in Thiele tube

Heat Thiele tube side arm gently

Observe continuous stream of bubbles

Remove heat and allow to cool

Record temperature when liquid enters capillary

Boiling Point
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Workflow for Solubility Determination (Shake-Flask)

Add excess 4-Methylbiphenyl to solvent

Agitate at constant temperature (24-72h)

Separate solid and liquid phases (centrifuge/filter)

Analyze solute concentration in filtrate (e.g., HPLC)

Equilibrium Solubility
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Synthesis of 4-Methylbiphenyl via Suzuki Coupling

Reactants Reaction Conditions

Phenylboronic Acid

Suzuki-Miyaura
Cross-Coupling Reaction

1-Bromo-4-methylbenzene Pd Catalyst Base Solvent

4-Methylbiphenyl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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